Cas no 3113-71-1 (3-Methyl-4-nitrobenzoic acid)

• Product Name: 3-Methyl-4-nitrobenzoic acid
• CAS No: 3113-71-1
• MF: C₈H₇NO₄
• MW: 181.145482301712
• MDL: MFCD00007168
• CID: 43825
• PubChem ID: 18370
• Update Time: 2025-11-01

3-Methyl-4-nitrobenzoic acid Chemical and Physical Properties

Names and Identifiers

• 3-Methyl-4-nitrobenzoic acid
• 4-Nitro-m-toluic acid
• 3-Methy-4-nitrobenzoatic Acid
• 4-Nitro-3-Methyl benzoic acid
• 3-METHYL-4-NITROBENZENECARBOXYLIC ACID
• 3-Methyl-4-nitro-benzoesaeure
• 4-nitro-3-methylbemzoic acid
• Benzoic acid,3-methyl-4-nitro
• EINECS 221-479-4
• m-Toluic acid,4-nitro
• MFCD00007168
• 4-Nitro-m-toluic acid pound>>m-Toluic acid, 4-nitro- pound>>Benzoic acid, 3-methyl-4-nitro-
• F2191-0047
• Z57914810
• 4-nitro-3-methylbenzoic acid
• 3 -methyl-4-nitrobenzoic acid
• DTXSID1025641
• BCP30871
• 3113-71-1
• AKOS000119341
• EN300-18333
• MLS002152884
• NSC28455
• NCGC00091302-01
• M0565
• 3-Methyl-4-nitrobenzoicacid
• m-Toluic acid, 4-nitro-
• AM20060269
• Q27277230
• M-4215
• CHEMBL1329280
• CAS-3113-71-1
• A5645
• FT-0616090
• Benzoic acid, 3-methyl-4-nitro-
• UNII-ELP258JXH0
• HMS3039I15
• AE-562/43460711
• NCGC00091302-02
• ELP258JXH0
• NSC 28455
• 4-Nitro-3-methyl-benzoic acid
• DTXCID305641
• M-METHYL-P-NITROBENZOIC ACID
• METHYL-4-NITROBENZOIC ACID, 3-
• NS00029025
• 3-METHYL-4-NITRO-BENZOIC ACID
• NCGC00258389-01
• SMR001224497
• SCHEMBL264768
• NSC-28455
• F52603
• STR05311
• Tox21_200835
• 3-Methyl-4-nitro-benzoic acid;3-Methyl-4-nitrobenzoic acid
• 3-Methyl-4-nitrobenzoic acid, 99%
• AC-3104
• CS-W017165
• 3-Methyl-4-nitrobenzoic acid,99%
• BBL019292
• STK984107
• BENZOIC ACID, 3-METHYL-4-NITRO
• 3-methyl-4-nitrobenzoate
• 2-Nitrotoluene-5-carboxylic acid;4-Nitro-3-methylbenzoic acid
• FM00509

• MDL： MFCD00007168
• Inchi： 1S/C8H7NO4/c1-5-4-6(8(10)11)2-3-7(5)9(12)13/h2-4H,1H3,(H,10,11)
• InChI Key： XDTTUTIFWDAMIX-UHFFFAOYSA-N
• SMILES： OC(C1C=CC(=C(C)C=1)[N+](=O)[O-])=O
• BRN： 1959154

Computed Properties

• Exact Mass: 181.03800
• Monoisotopic Mass: 181.037508
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 13
• Rotatable Bond Count: 1
• Complexity: 223
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: nothing
• Topological Polar Surface Area: 83.1

Experimental Properties

• Color/Form: Powder
• Density: 1.4283 (rough estimate)
• Melting Point: 216.0 to 219.0 deg-C
• Boiling Point: 356°C at 760 mmHg
• Flash Point: 161.2oC
• Refractive Index: 1.5468 (estimate)
• Water Partition Coefficient: <0.1 g/100 mL at 22 ºC
• PSA: 83.12000
• LogP: 2.12460
• Solubility: Soluble in water

3-Methyl-4-nitrobenzoic acid Security Information

• Symbol:
• Prompt：warning
• Signal Word：Warning
• Hazard Statement： H315,H319,H335
• Warning Statement： P261,P305+P351+P338
• Hazardous Material transportation number：NONH for all modes of transport
• WGK Germany：3
• Hazard Category Code： 36/37/38
• Safety Instruction： S26-S36-S36/37/39-S22
• Hazardous Material Identification：
• Safety Term：S26;S36
• TSCA：Yes
• Storage Condition：Sealed in dry,Room Temperature
• Risk Phrases：R36/37/38

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Nitrobenzoic acids and derivatives
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoic acids and derivatives Nitrobenzoic acids and derivatives
• Solvents and Organic Chemicals Organic Compounds Acids/Esters

Additional information on 3-Methyl-4-nitrobenzoic acid

Professional Introduction to 3-Methyl-4-nitrobenzoic Acid (CAS No. 3113-71-1)

3-Methyl-4-nitrobenzoic acid, with the chemical formula C₈H₆NO₄, is a significant compound in the field of organic chemistry and pharmaceutical research. This compound, identified by its CAS number 3113-71-1, has garnered attention due to its versatile applications in synthetic chemistry, drug development, and material science. The presence of both a methyl group and a nitro group on the benzene ring imparts unique reactivity and functional properties, making it a valuable intermediate in various chemical syntheses.

The structural characteristics of 3-methyl-4-nitrobenzoic acid contribute to its utility in multiple domains. The nitro group introduces a strong electron-withdrawing effect, which influences the compound's solubility, reactivity, and interaction with biological systems. Meanwhile, the methyl group enhances the stability of the aromatic ring while allowing for further functionalization. These features make it a preferred building block in the synthesis of more complex molecules, particularly in medicinal chemistry.

In recent years, 3-methyl-4-nitrobenzoic acid has been explored for its potential in pharmaceutical applications. Researchers have been investigating its role as a precursor in the synthesis of active pharmaceutical ingredients (APIs). Its nitro-substituted aromatic system is particularly interesting because it can be reduced to an amine or further modified to introduce other pharmacophores. This adaptability has led to studies on its derivatives as intermediates for drugs targeting neurological disorders, inflammation, and infectious diseases.

One of the most compelling areas of research involving 3-methyl-4-nitrobenzoic acid is its use in developing novel antimicrobial agents. The nitro group's ability to participate in hydrogen bonding and its interaction with biological targets have been leveraged to design compounds with enhanced antibacterial and antifungal properties. Recent studies have demonstrated that derivatives of this compound exhibit promising activity against multidrug-resistant strains of bacteria, offering a potential solution to the growing problem of antibiotic resistance.

Furthermore, 3-methyl-4-nitrobenzoic acid has found applications in materials science, particularly in the synthesis of organic semiconductors and dyes. The electron-deficient nature of the nitro group makes it an excellent candidate for designing materials with high charge transport properties. Researchers have incorporated this compound into polymer matrices to create conductive films used in organic light-emitting diodes (OLEDs) and photovoltaic cells. The methyl group's steric effect also contributes to tuning the electronic properties of these materials, enhancing their performance.

The synthesis of 3-methyl-4-nitrobenzoic acid typically involves nitration of methyl benzoate or m-toluic acid, followed by purification steps to isolate the desired product. Advances in green chemistry have led to the development of more sustainable methods for producing this compound, such as catalytic nitration processes that minimize waste and hazardous byproducts. These innovations align with global efforts to promote environmentally friendly chemical synthesis.

In conclusion, 3-methyl-4-nitrobenzoic acid (CAS No. 3113-71-1) is a multifaceted compound with broad applications across multiple scientific disciplines. Its unique structural features make it an indispensable tool in pharmaceutical research, antimicrobial drug development, and advanced materials science. As research continues to uncover new possibilities for this compound, its significance is expected to grow further, driving innovation in both academic and industrial settings.